Cas no 7497-48-5 (1,4-Dioxane-2,5-diacetonitrile,trans- (9CI))

• Product Name: 1,4-Dioxane-2,5-diacetonitrile,trans- (9CI)
• CAS No: 7497-48-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 577264
• PubChem ID: 346851
• Update Time: 2025-04-19

1,4-Dioxane-2,5-diacetonitrile,trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2,5-diacetonitrile,trans- (9CI)
• DTXSID901305563
• NSC405200
• 2-[5-(cyanomethyl)-1,4-dioxan-2-yl]acetonitrile
• 1,4-Dioxane-2,5-diacetonitrile
• DTXSID60323924
• 106037-37-0
• NSC-405200
• 7497-48-5

• Inchi： 1S/C8H10N2O2/c9-3-1-7-5-12-8(2-4-10)6-11-7/h7-8H,1-2,5-6H2
• InChI Key： OAEIBLHVFXJYQA-UHFFFAOYSA-N
• SMILES： O1CC(CC#N)OCC1CC#N

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 389.6°Cat760mmHg
• Flash Point: 172°C
• Refractive Index: 1.446
• PSA: 66.04